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Compound of Interest

6-(4-Chlorophenoxy)quinolin-5-
Compound Name:

amine
CAS No.: 1157636-06-0
Cat. No.: B2991889

Get Quote

Part 1: Executive Summary & Immediate Action

Do not treat this compound as general trash or drain-safe waste. 6-(4-
Chlorophenoxy)quinolin-5-amine (CAS: 1157636-06-0) is a halogenated organic amine.[1]
Its disposal requires strict segregation from non-halogenated solvents and acidic waste
streams to prevent regulatory violations and potential chemical incompatibility.[2][3]

Quick Reference Action Card
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Waste Stream Action Disposal Container

Amber glass or HDPE jar;

Pure Solid Segregate as Hazardous Solid ] )
Label "Toxic Solid"

) ) Segregate as Halogenated Safety Can (Red/Yellow);
Solutions (HPLC/Reaction) )
Solvent Label "Halogenated Organic”

) ) Segregate as Solid Hazardous  Clear heavy-duty poly bag or
Contaminated Debris

Debris bucket
Spill CI Do not sweep. Damp wipe or Seal in secondary container;
ill Cleanu
i ’ absorb.[1] Label "Spill Debris"

Part 2: Chemical Profile & Hazard Identification

Effective disposal begins with understanding the chemical payload. This compound combines a
quinoline core with a chlorophenoxy ether moiety, necessitating specific handling protocols.

Physicochemical Identifiers

e Chemical Name: 6-(4-Chlorophenoxy)quinolin-5-amine[1][4]
e CAS Number: 1157636-06-0[1][4]
e Molecular Formula: C1sH11CIN20[4]

e Functional Groups: Primary Amine (-NHz), Quinoline (Heterocycle), Aryl Chloride (Halogen).

Hazard Assessment for Disposal

While specific toxicological data for this exact CAS is often proprietary or limited, it must be
managed based on the hazards of its structural class (Aminoquinolines and Halogenated
Ethers):

o Halogenated Waste Status: The presence of the Chlorine atom mandates its classification as
Halogenated Waste. This is critical for incineration protocols; halogenated compounds
require higher combustion temperatures to prevent the formation of dioxins and furans.
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e Aquatic Toxicity: Chlorophenoxy compounds are frequently toxic to aquatic life with long-
lasting effects.[1][5] Zero discharge to sewer systems is permitted.

e Chemical Incompatibility:

o Acids: The 5-amine position is basic.[1] Mixing with strong acid waste can generate heat
and form salts, complicating incineration.

o Oxidizers: Amines are susceptible to oxidation. Do not mix with nitric acid or peroxide
waste streams.

Part 3: Waste Segregation & Decision Logic

Proper segregation is the single most effective safety measure in chemical disposal. Mixing
halogenated and non-halogenated waste significantly increases disposal costs and safety
risks.

Visualizing the Workflow

The following decision tree illustrates the required segregation logic for 6-(4-
Chlorophenoxy)quinolin-5-amine.
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Waste Generation:
6-(4-Chlorophenoxy)quinolin-5-amine

Determine Physical State

Solid Waste Liquid Waste Contaminated Debris
(Powder/Crystals) (Mother Liquor/Solvent) (Gloves/Wipes)

/

Container: Wide-mouth HDPE Jar

Is solvent Halogenated? Container: Double-bagged Poly
(e.g., DCM, Chloroform) Label: 'Solid Hazardous Debris'

Label: 'Hazardous Waste - Toxic Solid'

Yes (or mixed)

Stream: Halogenated Organic Stream: Non-Halogenated Organic CRITICAL: If liquid contains >1% Halogen,
(High BTU Incineration) (Standard Incineration) treat ENTIRE mixture as Halogenated.

Click to download full resolution via product page

Figure 1: Segregation logic ensuring compliance with incineration protocols for halogenated
organics.

Part 4: Detailed Disposal Protocols
Protocol A: Solid Waste Disposal

Applicable to: Expired pure substance, degraded samples, or reaction cakes.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass
jar.[1] Avoid metal containers as amines can be corrosive to certain alloys over time.

o Labeling: Affix a hazardous waste label.
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o Chemical Name: Write "6-(4-Chlorophenoxy)quinolin-5-amine”.

o Hazard Checkbox: Check "Toxic" and "lrritant".

o Transfer: Transfer solid carefully using a disposable spatula. Do not generate dust.[6]

e Sealing: Ensure the lid is screw-tight. Parafilm is recommended for long-term storage
awaiting pickup.[1]

Protocol B: Liquid Waste (Solutions)

Applicable to: HPLC effluent, reaction mother liquors, and dissolved samples.

The "1% Rule": If 6-(4-Chlorophenoxy)quinolin-5-amine is dissolved in a non-halogenated
solvent (like Methanol) but the compound itself constitutes a significant halogen load, or if it is
mixed with Dichloromethane (DCM), the entire volume must be classified as Halogenated
Waste.[1]

e Segregation: Pour into the "Halogenated Organic Solvents" carboy (typically Red or Yellow
safety cans).

o Compatibility Check: Ensure the carboy does not contain strong acids (Sulfuric/Nitric).

e Log Entry: Record the volume and approximate concentration on the carboy's log sheet. This
is vital for the waste vendor to determine the BTU value for incineration.

Protocol C: Contaminated Sharps & Glassware

Applicable to: Syringes, broken vials, and pipettes.[1]

o Sharps: Place needles/syringes directly into a rigid, puncture-proof biohazard/sharps
container. Do not recap needles.

o Glassware: Triple rinse empty vials with a compatible solvent (e.g., Acetone).
o Rinsate: Dispose of the rinse acetone into the Halogenated Liquid Waste container.

o Glass: Once triple-rinsed and air-dried, defaced glass can often be treated as "Glass
Waste" (check local EHS rules).[1] If rinsing is impossible, dispose of the entire vial into a
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"Solid Hazardous Waste" bucket.

Part 5: Emergency Spill Response

In the event of a spill, rapid containment is necessary to prevent environmental contamination
or personnel exposure.

- 1. Assess Volume & Threat 2. Don PPE 3. Containment s . 5. Disposal
P (Is it 100g? Is fume hood compromised?) (Nitile Gloves x2, Lab Coat, Goggles, N95 if dusty) Cover with absorbent pads or damp paper towels k L Place all debris in Haz Waste Bag

Click to download full resolution via product page
Figure 2: Step-by-step spill response workflow.
Specific Spill Instructions:

o Powder Spills: Do not dry sweep. This generates dust. Cover with wet paper towels (water or
ethanol) to dampen the powder, then scoop up.

 Liquid Spills: Use universal absorbent pads. If the solvent is volatile (e.g., DCM), ensure
ventilation is maximized.

Part 6: Regulatory Compliance (RCRA & EPA)

While 6-(4-Chlorophenoxy)quinolin-5-amine is not explicitly listed on the EPA's "P" (Acutely
Toxic) or "U" (Toxic) lists by name, it is regulated under the "Cradle-to-Grave" principle.[1]

o Generator Status: You are responsible for characterizing the waste.

» Waste Codes: In the absence of a specific listing, use the following codes for the waste
profile:

o DO000: Not characteristic (unless in flammable solvent).

o Halogenated Organic: Most waste vendors require this classification for proper routing to
high-temperature incinerators equipped with acid gas scrubbers.[1]
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+ Documentation: All disposal manifests must clearly state "Non-regulated Chemical Waste"
OR "Hazardous Waste" depending on the solvent matrix, but the chemical constituents must
be listed to ensure safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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